SPAAC Kinetics Advantage Over BCN Conjugates
The DBCO reactive group in DBCO-Cy5.5 exhibits a second-order rate constant (k) of 0.31 M⁻¹ s⁻¹ in SPAAC ligation with azide-bearing substrates (310 × 10⁻³ M⁻¹ s⁻¹), compared to 0.14 M⁻¹ s⁻¹ for the widely used endo-BCN (140 × 10⁻³ M⁻¹ s⁻¹), representing an ~2.2-fold kinetic advantage [1]. An independent study confirms this trend with measured k values of 0.34 M⁻¹ s⁻¹ for DBCO versus 0.28 M⁻¹ s⁻¹ for BCN (1.2-fold) [2]. DBCO-modified DIBAC analogues have been further optimized to achieve rate constants as high as 0.45–0.9 M⁻¹ s⁻¹, demonstrating that the DBCO scaffold is among the fastest cyclooctyne platforms available for copper-free click chemistry [3].
| Evidence Dimension | Second-order rate constant (k) for strain-promoted azide-alkyne cycloaddition (SPAAC) |
|---|---|
| Target Compound Data | k = 0.31 M⁻¹ s⁻¹ (310 × 10⁻³ M⁻¹ s⁻¹); alternatively 0.34 M⁻¹ s⁻¹ |
| Comparator Or Baseline | endo-BCN: k = 0.14 M⁻¹ s⁻¹ (140 × 10⁻³ M⁻¹ s⁻¹); alternatively 0.28 M⁻¹ s⁻¹ |
| Quantified Difference | ~2.2-fold (ref. PMC table); ~1.2-fold (ref. hydrophilic azide study) |
| Conditions | SPAAC ligation with azide substrates; room temperature; pH ~7.4; as reported in literature surveys |
Why This Matters
Faster reaction kinetics enable shorter labeling times, lower probe concentrations, and more efficient bioconjugation in time-sensitive or low-abundance target applications, directly impacting experimental throughput and signal-to-noise ratios.
- [1] Table 1: Reaction rate of the most reactive strain-promoted click reagents to date. PMC Article PMC8163418. DBCO k = 310 × 10⁻³ M⁻¹ s⁻¹; BCN k = 140 × 10⁻³ M⁻¹ s⁻¹. View Source
- [2] Hydrophilic Azide-Containing Amino Acid to Enhance the Solubility of Peptides for SPAAC Reactions. PMC Article. DBCO k = 0.34 M⁻¹ s⁻¹; BCN k = 0.28 M⁻¹ s⁻¹. View Source
- [3] Debets MF, et al. Synthesis of DIBAC analogues with excellent SPAAC rate constants (k = 0.45–0.9 M⁻¹ s⁻¹). Org Biomol Chem. 2014;12(27):5031-5037. View Source
